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Compound of Interest

Compound Name: ZM 253270

Cat. No.: B15616630 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential information on the procedural steps for the proper

disposal of ZM 253270, a neurokinin A antagonist used in research. While a specific Safety

Data Sheet (SDS) with detailed disposal instructions for ZM 253270 is not publicly available,

general best practices for the disposal of research-grade chemical compounds should be

strictly followed.

Understanding ZM 253270:
ZM 253270 is a nonpeptide antagonist of the neurokinin A receptor.[1] Its primary use is for

research purposes only and it is not intended for human or veterinary use.[1] Due to its specific

biological activity, it is crucial to handle and dispose of this compound with care to prevent

unintended environmental release or exposure.

Core Chemical Properties:
A summary of the known properties of ZM 253270 is provided below to inform safe handling

and disposal procedures.
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Property Value

CAS Number 169340-04-9[1]

Chemical Formula C22H26ClN7O3[1]

Molecular Weight 471.95 g/mol [1]

Appearance Not specified in search results

Solubility Not specified in search results

Stability

Stable for a few weeks during ordinary shipping

and should be stored at 0-4°C for the short term

(days to weeks) or -20°C for the long term

(months to years).[1]

General Disposal Procedures for Research
Chemicals:
In the absence of a specific SDS for ZM 253270, the following general procedures for the

disposal of potent, biologically active research compounds should be followed. These steps are

based on established laboratory safety protocols and aim to minimize risk.

Step 1: Personal Protective Equipment (PPE) Before handling ZM 253270 for any purpose,

including disposal, it is imperative to wear appropriate personal protective equipment. This

includes, but is not limited to:

Safety goggles or a face shield

Chemical-resistant gloves

A lab coat

Step 2: Waste Segregation and Collection

Solid Waste: Unused or expired ZM 253270, as well as any materials contaminated with the

compound (e.g., weighing paper, pipette tips, contaminated gloves), should be collected in a
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designated, clearly labeled hazardous waste container. The container should be sealed to

prevent dust or powder from becoming airborne.

Liquid Waste: If ZM 253270 has been dissolved in a solvent, the resulting solution should be

collected in a separate, labeled hazardous waste container compatible with the solvent used.

Never mix incompatible waste streams.

Step 3: Labeling of Waste Containers All waste containers must be clearly and accurately

labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "ZM 253270"

The approximate concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

Step 4: Storage of Hazardous Waste Store the sealed and labeled hazardous waste containers

in a designated, secure area away from general laboratory traffic. This area should be well-

ventilated and have secondary containment to prevent spills.

Step 5: Arrange for Professional Disposal Contact your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup

and proper disposal of the ZM 253270 waste.[2] Adhere to all institutional, local, state, and

federal regulations for hazardous waste disposal.[3] Never dispose of chemical waste down the

drain or in the regular trash.

Experimental Workflow for Disposal:
The following diagram illustrates the logical workflow for the proper disposal of ZM 253270.
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Caption: Workflow for the safe disposal of ZM 253270.
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Disclaimer: The information provided here is based on general laboratory safety principles.

Always consult your institution's specific safety guidelines and the relevant Safety Data Sheet

for any chemical before handling and disposal. Adherence to local, state, and federal

regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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